Cas no 1797247-63-2 (1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine)

• Product Name: 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine
• CAS No: 1797247-63-2
• MF: C₁₂H₁₄ClNOS
• MW: 255.763660907745
• CID: 5372959
• Update Time: 2025-06-10

1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-(3-methylsulfanylpyrrolidin-1-yl)methanone
• 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine

• Inchi： 1S/C12H14ClNOS/c1-16-11-6-7-14(8-11)12(15)9-2-4-10(13)5-3-9/h2-5,11H,6-8H2,1H3
• InChI Key： XQJWDHPZPCJWOD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1CCC(SC)C1)=O

Additional information on 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine

Introduction to 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797247-63-2)

1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine, with the CAS number 1797247-63-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a wide range of biological activities. The presence of a 4-chlorobenzoyl group and a methylsulfanyl substituent imparts unique chemical and biological properties to this molecule, making it a subject of interest for various applications.

The chemical structure of 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine is characterized by a pyrrolidine ring, which is a common scaffold in many bioactive compounds. The 4-chlorobenzoyl group adds a chlorine atom at the para position of the benzene ring, enhancing the compound's lipophilicity and potentially affecting its pharmacokinetic properties. The methylsulfanyl group, on the other hand, introduces a sulfur atom that can participate in various chemical reactions and interactions with biological targets.

In recent years, there has been a growing body of research on the potential therapeutic applications of 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine. One area of particular interest is its role as a potential lead compound in the development of new drugs for neurological disorders. Studies have shown that this compound exhibits neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of neurotransmitter systems and the reduction of oxidative stress.

Beyond its neuroprotective properties, 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine has also been investigated for its anti-inflammatory and analgesic activities. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory diseases and chronic pain conditions.

The synthesis of 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chlorobenzoyl chloride with 3-methylthiopyrrolidine in the presence of a base such as triethylamine. This method provides high yields and good purity, making it suitable for large-scale production. Other synthetic routes include microwave-assisted synthesis and catalytic methods, which offer advantages in terms of efficiency and environmental sustainability.

The physicochemical properties of 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine are also important considerations for its potential applications. It is typically a solid at room temperature with a melting point ranging from 85°C to 90°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine has low acute toxicity when administered orally or intraperitoneally to rodents. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile in humans. Preclinical studies have also shown that this compound does not exhibit significant genotoxicity or mutagenicity, which are important considerations for drug development.

The pharmacokinetic properties of 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine have been investigated using both in vitro and in vivo models. Studies have shown that it has good oral bioavailability and a favorable distribution profile, with significant accumulation in brain tissue. This property is particularly advantageous for its potential use as a neuroprotective agent. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of several metabolites that are excreted via urine and feces.

In conclusion, 1-(4-chlorobenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797247-63-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it holds great promise for addressing unmet medical needs in various disease areas.